Cas no 5435-54-1 (3-Nitropyridin-4-ol)

3-Nitropyridin-4-ol is a versatile organic compound with significant applications in synthetic chemistry. It serves as a key intermediate in the synthesis of various pyridine derivatives, offering high purity and stability. Its unique nitro group enhances its reactivity, facilitating efficient transformations in organic synthesis. The compound's ability to undergo substitution reactions makes it a valuable tool for the development of novel pharmaceuticals and agrochemicals.

3-Nitropyridin-4-ol structure

Product Name:3-Nitropyridin-4-ol

CAS No:5435-54-1

MF:C₅H₄N₂O₃

MW:140.09686088562

MDL:MFCD00128874

CID:45869

PubChem ID:87558425

Update Time:2025-07-19

3-Nitropyridin-4-ol Chemical and Physical Properties

Names and Identifiers

- 3-Nitropyridin-4-ol
- 3-Nitro-4-pyridinol
- 4-Hydroxy-3-Nitropyridine 3-Nitro-4-pyridinol
- 3-nitro-4-hydroxypyridine
- 4-HYDROXY-3-NITROPRIDINE
- 4-Pyridinol,3-nitro-(6CI,7CI,9CI)
- 3-NITRO-4-PYRIDONE
- 3-NITRO-4(1H)-PYRIDINONE
- 3-NITRO-1,4-DIHYDROPYRIDIN-4-ONE
- 3-Nitro-4(1H)-pyridone
- 3-Nitro-1H-pyridin-4-one
- 4(1H)-Pyridinone, 3-nitro-
- 4-Hydroxy-3-nitropyridine
- 3-Nitro-pyridin-4-ol
- 4-hydroxy-3-nitropytidine
- 3-nitro-4-idrossipiridina
- MFCD00128874
- AC-1398
- FT-0616224
- J-009256
- BCP22821
- SY006493
- DTXSID10935319
- J-515488
- SCHEMBL220634
- FG-0511
- 4-Hydroxy-3-nitropyridine, 98%
- AKOS015891538
- 9G38RH5DF5
- CS-W002397
- 15590-90-6
- 3-Nitro-4-pyridol
- EN300-67279
- AKOS000417332
- NSC-21465
- 3-nitro-4-oxypyridine
- SY004417
- AM20050837
- EU-0000171
- FT-0635705
- 5435-54-1
- F8889-0634
- InChI=1/C5H4N2O3/c8-5-1-2-6-3-4(5)7(9)10/h1-3H,(H,6,8
- BCP26473
- 3-Nitropyridin-4(1H)-one
- STR04225
- MFCD00051957
- NSC155707
- PB12105
- NSC21465
- 4-hydroxy-3-nitro-pyridine
- H1171
- A3430
- 4-Hydroxy-3-nitropyridine pound>>3-Nitro-4-pyridinol
- AM20061302
- 3-Nitro-4-pyridinol #
- NS00124146
- 6-ethoxyquinazolin-4(3H)-one;3-Nitro-1H-pyridin-4-one
- BCP9000164
- AC-907/30003009
- A7901
- 4-PYRIDINOL, 3-NITRO-
- NSC-155707
- AKOS006221895
- pyridine, 1,4-dihydro-3-nitro-4-oxo-
- STL365541
- DB-009063
- MDL： MFCD00128874
- Inchi： 1S/C5H4N2O3/c8-5-1-2-6-3-4(5)7(9)10/h1-3H,(H,6,8)
- InChI Key： YUWOLBZMQDGRFV-UHFFFAOYSA-N
- SMILES： O=C1C=CNC=C1[N+](=O)[O-]
- BRN： 1072928

Computed Properties

Exact Mass: 140.02200
Monoisotopic Mass: 140.02219199g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: 0.2
Topological Polar Surface Area: 74.9Å²

Experimental Properties

Color/Form: Not determined
Density: 1.4480
Melting Point: 284°C(lit.)
Boiling Point: 480.8°C at 760 mmHg
Flash Point: 244.6℃
PSA: 78.94000
LogP: 1.21860
Solubility: Not determined

3-Nitropyridin-4-ol Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36-S36/37/39-S22
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26-S36-S36/37/39-S22
HazardClass：IRRITANT, IRRITANT-HARMFUL
Storage Condition：Store at room temperature

3-Nitropyridin-4-ol Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Nitropyridin-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024000078-250mg	4-Hydroxy-3-nitropyridine	5435-54-1	97%	250mg	$714.00	2023-09-01
Alichem	A024000078-500mg	4-Hydroxy-3-nitropyridine	5435-54-1	97%	500mg	$1038.80	2023-09-01
Alichem	A024000078-1g	4-Hydroxy-3-nitropyridine	5435-54-1	97%	1g	$1612.80	2023-09-01
Fluorochem	012733-10g	4-Hydroxy-3-nitropyridine	5435-54-1	97%	10g	￡10.00	2022-03-01
Fluorochem	012733-25g	4-Hydroxy-3-nitropyridine	5435-54-1	97%	25g	￡13.00	2022-03-01
Fluorochem	012733-100g	4-Hydroxy-3-nitropyridine	5435-54-1	97%	100g	￡50.00	2022-03-01
Fluorochem	012733-250g	4-Hydroxy-3-nitropyridine	5435-54-1	97%	250g	￡102.00	2022-03-01
TRC	H949325-10g	4-Hydroxy-3-nitropyridine	5435-54-1		10g	$69.00	2023-05-18
TRC	H949325-25 g	4-Hydroxy-3-nitropyridine	5435-54-1		25g	65.00	2021-08-05
TRC	H949325-50 g	4-Hydroxy-3-nitropyridine	5435-54-1		50g	100.00	2021-08-05

3-Nitropyridin-4-ol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:5435-54-1)4-羟基-3-硝基吡啶

Order Number:LE1682492

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:32

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:5435-54-1)4-Hydroxy-3-nitropyridine

Order Number:1682492

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 18:20

Price ($):discuss personally

Email:sales2@senfeida.com

3-Nitropyridin-4-ol Related Literature

1. Recent developments in the synthesis of azaindoles from pyridine and pyrrole building blocks

Damoder Reddy Motati,Radhika Amaradhi,Thota Ganesh Org. Chem. Front. 2021 8 466
2. Ionization constants of heterocyclic substances. Part IX. Protonation of aminopyridones and aminopyrimidones

G. B. Barlin,W. Pfleiderer J. Chem. Soc. B 1971 1425
3. Xanthones and thioxanthones. Part VI. The preparation and properties of 9-thia-3-aza-anthrone

S. Kruger,Frederick G. Mann J. Chem. Soc. 1955 2755
4. 459. Preparation of 3,4-diamino-, 3-amino-4-methylamino-, and 4-amino-3-methylamino-pyridine

J. W. Clark-Lewis,R. P. Singh J. Chem. Soc. 1962 2379
5. 85. Nucleophilic displacement reactions in aromatic systems. Part I. Kinetics of the reactions of chloronitropyridines with aromatic amines and with pyridine

R. R. Bishop,E. A. S. Cavell,N. B. Chapman J. Chem. Soc. 1952 437

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